Unii-YS8vem6zwu

• CAS RN: 1438280-73-9
• Molecular Formula: C25H26N4O2S
• Molecular Weight: 446.57
• IUPAC Name: N-cyclohexyl-2-(5-methyl-4-oxo-3-phenylpyrimido[5,4-b]indol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C25H26N4O2S/c1-28-20-15-9-8-14-19(20)22-23(28)24(31)29(18-12-6-3-7-13-18)25(27-22)32-16-21(30)26-17-10-4-2-5-11-17/h3,6-9,12-15,17H,2,4-5,10-11,16H2,1H3,(H,26,30)
• InChI Key: XIGDXFCDNWREER-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2C3=C1C(=O)N(C(=N3)SCC(=O)NC4CCCCC4)C5=CC=CC=C5
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: 1Z105, 1Z-105, 1Z 105

Description

1Z105 is a TLR4/MD2 ligand, significantly reducing the IL-6 secretion by subsequent challenge with LPS.

Scientific Research Applications

The Role of Computational Fluid Dynamics (CFD) in Ventilation Research

CFD has become an integral part of scientific research and engineering development of complex air distribution and ventilation systems in buildings. The rapid growth of computational hardware capability has enabled CFD to tackle more complex ventilation problems, making it an essential tool in building ventilation research. CFD is used to model turbulence, make numerical approximations, and set boundary conditions relevant to building ventilation, emphasizing the need for CFD verification and validation. It has opened new research areas and is expected to address ventilation problems at the city scale in the near future (Li & Nielsen, 2011).

Enhancing Scientific Literacy and Research through Educational Programs

The development and assessment of educational programs play a crucial role in enhancing scientific literacy and research capabilities. Projects like course-based undergraduate research experiences (CUREs), undergraduate research experiences (UREs), and teacher research experiences (TREs) are increasingly popular. These programs are instrumental in increasing scientific literacy and preparing learners for careers in science. However, more explicit theoretical frameworks and methodologies are needed to measure the programs' impacts on participants and K–12 instructional practices effectively (Krim et al., 2019).

Public Participation in Scientific Research

Public participation in scientific research (PPSR) is gaining traction in diverse fields, including conservation and natural resource management. The quality and degree of public participation in the research process can significantly influence project outcomes. Deliberate design of PPSR efforts enhances outcomes for scientific research, individual participants, and social-ecological systems. To maximize these outcomes, the negotiation of scientific and public interests during project design is critical (Shirk et al., 2012).

Meta-Research in Calibrating the Scientific Ecosystem

Meta-research, or research-on-research, investigates the efficiency, quality, and bias in the scientific ecosystem. This discipline provides empirical evidence that informs the generation and refinement of reform initiatives, helping calibrate the scientific ecosystem toward higher standards. The translational framework of meta-research involves identifying and investigating problems, developing and evaluating solutions, and using empirical evidence to guide the development of the scientific ecosystem (Hardwicke et al., 2019).